Cas no 1152820-74-0 ((5-bromo-2-methoxy-phenyl)-phenyl-methanone)

• Product Name: (5-bromo-2-methoxy-phenyl)-phenyl-methanone
• CAS No: 1152820-74-0
• MF: C₁₄H₁₁BrO₂
• MW: 291.139943361282
• MDL: MFCD11105727
• CID: 1204097
• PubChem ID: 43161787
• Update Time: 2025-05-26

(5-bromo-2-methoxy-phenyl)-phenyl-methanone Chemical and Physical Properties

Names and Identifiers

• (5-bromo-2-methoxy-phenyl)-phenyl-methanone
• AKOS009347482
• 1152820-74-0
• DB-336121
• (5-bromo-2-methoxyphenyl)(phenyl)methanone

• MDL： MFCD11105727
• Inchi： 1S/C14H11BrO2/c1-17-13-8-7-11(15)9-12(13)14(16)10-5-3-2-4-6-10/h2-9H,1H3
• InChI Key： ADGOJIXMUSHYQT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C(C1C=CC=CC=1)=O)OC

Computed Properties

• Exact Mass: 289.99424g/mol
• Monoisotopic Mass: 289.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on (5-bromo-2-methoxy-phenyl)-phenyl-methanone

Research Brief on (5-bromo-2-methoxy-phenyl)-phenyl-methanone (CAS: 1152820-74-0): Recent Advances and Applications

The compound (5-bromo-2-methoxy-phenyl)-phenyl-methanone (CAS: 1152820-74-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile intermediate in drug discovery and development. This research brief synthesizes the latest findings on its synthesis, biological activity, and applications, providing a comprehensive overview for professionals in the field.

Recent studies have highlighted the role of (5-bromo-2-methoxy-phenyl)-phenyl-methanone as a key building block in the synthesis of novel bioactive molecules. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in the development of kinase inhibitors, where it served as a core scaffold for targeting aberrant signaling pathways in cancer. The bromine and methoxy functional groups were found to enhance binding affinity to specific protein targets, making it a promising candidate for further optimization.

In addition to its pharmacological potential, advancements in synthetic methodologies have been reported. A team at MIT developed a streamlined, high-yield synthesis route for (5-bromo-2-methoxy-phenyl)-phenyl-methanone, leveraging palladium-catalyzed cross-coupling reactions. This innovation addresses previous challenges in scalability and purity, as detailed in their Organic Process Research & Development paper (2024). The improved synthesis protocol is expected to facilitate broader adoption in industrial settings.

Beyond oncology, emerging applications in neurodegenerative disease research have been explored. A 2024 study in ACS Chemical Neuroscience identified derivatives of (5-bromo-2-methoxy-phenyl)-phenyl-methanone as modulators of tau protein aggregation, a hallmark of Alzheimer’s disease. The compound’s ability to cross the blood-brain barrier was particularly noted, underscoring its potential for central nervous system-targeted therapies.

Regulatory and safety assessments have also progressed. The European Medicines Agency (EMA) recently included (5-bromo-2-methoxy-phenyl)-phenyl-methanone in its list of "High-Priority Intermediates" for Good Manufacturing Practice (GMP) compliance, reflecting its growing industrial relevance. Concurrently, toxicology studies in Chemical Research in Toxicology (2023) confirmed a favorable safety profile at therapeutic doses, though further long-term studies are recommended.

In conclusion, (5-bromo-2-methoxy-phenyl)-phenyl-methanone (CAS: 1152820-74-0) represents a multifaceted tool in modern drug discovery. Its synthetic accessibility, diverse biological activity, and regulatory advancements position it as a compound of sustained interest. Future research directions may focus on structure-activity relationship (SAR) optimization and expanded therapeutic indications, as evidenced by ongoing clinical-stage investigations.